Cas no 2228590-92-7 (tert-butyl N-3-amino-2-methyl-2-(4-methyloxan-4-yl)propylcarbamate)

Tert-butyl N-3-amino-2-methyl-2-(4-methyloxan-4-yl)propylcarbamate is a protected amine derivative featuring a tert-butyloxycarbonyl (Boc) group and a tetrahydropyran (oxane) moiety. The Boc group provides stability under basic conditions and selective deprotection under acidic conditions, making it valuable in peptide synthesis and medicinal chemistry applications. The incorporation of the 4-methyloxan-4-yl substituent enhances steric and electronic properties, potentially influencing solubility and reactivity. This compound serves as a versatile intermediate for constructing complex molecules, particularly in pharmaceutical research, where controlled amine functionalization is critical. Its structural features allow for precise modifications, supporting the development of targeted bioactive compounds.
tert-butyl N-3-amino-2-methyl-2-(4-methyloxan-4-yl)propylcarbamate structure
2228590-92-7 structure
Product Name:tert-butyl N-3-amino-2-methyl-2-(4-methyloxan-4-yl)propylcarbamate
CAS No:2228590-92-7
MF:C15H30N2O3
MW:286.410304546356
CID:6050930
PubChem ID:165826643
Update Time:2025-09-28

tert-butyl N-3-amino-2-methyl-2-(4-methyloxan-4-yl)propylcarbamate Chemical and Physical Properties

Names and Identifiers

    • tert-butyl N-3-amino-2-methyl-2-(4-methyloxan-4-yl)propylcarbamate
    • tert-butyl N-[3-amino-2-methyl-2-(4-methyloxan-4-yl)propyl]carbamate
    • 2228590-92-7
    • EN300-1883622
    • Inchi: 1S/C15H30N2O3/c1-13(2,3)20-12(18)17-11-15(5,10-16)14(4)6-8-19-9-7-14/h6-11,16H2,1-5H3,(H,17,18)
    • InChI Key: MIJFVOYMUDVCKQ-UHFFFAOYSA-N
    • SMILES: O1CCC(C)(CC1)C(C)(CN)CNC(=O)OC(C)(C)C

Computed Properties

  • Exact Mass: 286.22564282g/mol
  • Monoisotopic Mass: 286.22564282g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 6
  • Complexity: 333
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 73.6Ų

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Additional information on tert-butyl N-3-amino-2-methyl-2-(4-methyloxan-4-yl)propylcarbamate

Comprehensive Overview of tert-butyl N-3-amino-2-methyl-2-(4-methyloxan-4-yl)propylcarbamate (CAS No. 2228590-92-7)

The compound tert-butyl N-3-amino-2-methyl-2-(4-methyloxan-4-yl)propylcarbamate (CAS No. 2228590-92-7) is a specialized organic molecule with significant applications in pharmaceutical research and fine chemical synthesis. Its unique structure, featuring a tert-butyl carbamate group and a 4-methyloxan-4-yl moiety, makes it a valuable intermediate for designing bioactive molecules. Researchers and industry professionals frequently search for this compound due to its role in drug discovery, particularly in the development of protease inhibitors and modulators of enzymatic activity.

In recent years, the demand for tert-butyl N-3-amino-2-methyl-2-(4-methyloxan-4-yl)propylcarbamate has surged, driven by advancements in peptide-based therapeutics and small-molecule drug design. Its CAS No. 2228590-92-7 is often queried in scientific databases, reflecting its importance in medicinal chemistry. The compound’s amino and carbamate functional groups enable versatile reactivity, allowing for selective modifications in multi-step syntheses. This adaptability aligns with current trends in precision medicine and targeted drug delivery, where tailored molecular structures are critical.

One of the key reasons for the growing interest in CAS No. 2228590-92-7 is its potential application in neurodegenerative disease research. The 4-methyloxan-4-yl component may influence blood-brain barrier permeability, a hot topic in central nervous system (CNS) drug development. Additionally, the tert-butyl group enhances the compound’s stability, a feature highly sought after in prodrug formulations. These attributes make it a frequent subject of patents and academic studies, particularly in the context of kinase inhibitors and GPCR-targeted therapies.

From a synthetic perspective, tert-butyl N-3-amino-2-methyl-2-(4-methyloxan-4-yl)propylcarbamate is often synthesized via Boc-protection strategies, a staple in peptide chemistry. The Boc (tert-butoxycarbonyl) group is widely used to protect amines during multi-step reactions, ensuring high yields and purity. This methodology is frequently discussed in forums and publications related to green chemistry and sustainable synthesis, as researchers seek eco-friendly alternatives to traditional protecting groups.

The compound’s relevance extends to high-throughput screening (HTS) and combinatorial chemistry, where its scaffold serves as a building block for diverse compound libraries. Its chiral centers and steric hindrance properties are particularly valuable in asymmetric catalysis, a field gaining traction due to the demand for enantiopure pharmaceuticals. These characteristics position CAS No. 2228590-92-7 as a cornerstone in modern structure-activity relationship (SAR) studies.

In summary, tert-butyl N-3-amino-2-methyl-2-(4-methyloxan-4-yl)propylcarbamate (CAS No. 2228590-92-7) is a multifaceted compound with broad utility in drug discovery and organic synthesis. Its structural features align with contemporary research priorities, including CNS drug delivery, sustainable chemistry, and enantioselective synthesis. As the pharmaceutical industry continues to evolve, this compound is poised to remain a critical tool for scientists addressing unmet medical needs.

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